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Compound of Interest

Compound Name: Prax-562

Cat. No.: B10856333

This document provides crucial guidance for researchers, scientists, and drug development
professionals on the safe handling, storage, and disposal of Prax-562, an investigational
inhibitor of persistent sodium channels. Adherence to these procedures is vital to ensure
laboratory safety and maintain the integrity of the compound.

Personal Protective Equipment (PPE) and Engineering
Controls

Given that Prax-562 is an investigational new drug, comprehensive toxicological data may not
be available. Therefore, it should be handled with caution, treating it as a potentially hazardous
compound. The following PPE and engineering controls are mandatory:
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Control Type

Requirement

Rationale

Engineering Controls

Fume Hood

All weighing and initial dilutions
of solid Prax-562 must be
performed in a certified

chemical fume hood.

To prevent inhalation of

airborne particles.

Personal Protective Equipment
(PPE)

Eye Protection

ANSI-approved safety glasses
with side shields or chemical

splash goggles.

To protect eyes from splashes
of solutions or contact with

solid particles.

Body Protection

A fully buttoned laboratory
coat.

To protect skin and clothing

from contamination.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Gloves should be
changed immediately if

contaminated.

To prevent skin contact with

the compound.

Respiratory Protection

A NIOSH-approved respirator
may be required for handling
large quantities or if there is a
risk of aerosolization outside of
a fume hood. Consult your
institution's environmental
health and safety (EHS)

department.

To provide an additional layer
of protection against
inhalation.

Operational Plan: Handling and Storage

Receiving and Storage:

e Upon receipt, inspect the container for any damage.

» Store Prax-562 in a cool, dry, and well-ventilated area, away from incompatible materials.
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» Keep the container tightly sealed.
e The storage area should be clearly labeled and access restricted to authorized personnel.

Preparation of Solutions:

Don all required PPE as outlined in the table above.

Perform all manipulations of the solid compound within a chemical fume hood.

Carefully weigh the desired amount of Prax-562.

Slowly add the solvent to the solid to avoid splashing.

Ensure the compound is fully dissolved before removing the solution from the fume hood.

Disposal Plan

All waste materials containing Prax-562 must be disposed of as hazardous chemical waste in
accordance with institutional, local, and federal regulations.

e Solid Waste: Unused or expired solid Prax-562, as well as any lab debris contaminated with
the solid (e.g., weigh boats, contaminated gloves), should be collected in a designated,
sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing Prax-562 should be collected in a separate, sealed, and
labeled hazardous waste container. Do not mix with other waste streams unless compatibility
has been confirmed.

o Empty Containers: Empty containers that held Prax-562 should be triple-rinsed with an
appropriate solvent. The rinsate should be collected as hazardous liquid waste. After rinsing,
the container can be disposed of according to institutional guidelines.

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department
for specific guidance on the disposal of investigational drug waste.
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Experimental Protocol: Preparation of a Prax-562
Stock Solution for In Vitro Assays

This protocol describes a general procedure for preparing a stock solution of Prax-562 for use
in cellular or biochemical assays.

Materials:
e Prax-562 (solid)
e Dimethyl sulfoxide (DMSO), cell culture grade
o Sterile, conical centrifuge tubes (e.g., 1.5 mL, 15 mL, 50 mL)
o Calibrated analytical balance
» Pipettes and sterile, filtered pipette tips
» \Vortex mixer
Procedure:
» Pre-weighing Preparation:
o Bring the sealed container of Prax-562 and DMSO to room temperature.
o Perform all subsequent steps in a chemical fume hood.
o Don appropriate PPE (lab coat, gloves, safety glasses).
e Weighing Prax-562:
o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh the desired amount of Prax-562 into the tared tube. Record the exact
weight.

e Dissolution:
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o Calculate the volume of DMSO required to achieve the desired stock concentration (e.g.,
10 mM).

o Using a calibrated pipette, add the calculated volume of DMSO to the tube containing the
solid Prax-562.

o Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Visually
inspect the solution to ensure there are no particulates.

» Storage of Stock Solution:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C or -80°C, protected from light.

Visualizations
Prax-562 Mechanism of Action

The following diagram illustrates the proposed mechanism of action of Prax-562 as a
preferential inhibitor of persistent sodium current in voltage-gated sodium channels (NaV).
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Caption: Proposed mechanism of Prax-562 action.

Experimental Workflow: Prax-562 Stock Solution
Preparation

This diagram outlines the key steps for preparing a stock solution of Prax-562 for experimental
use.
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Caption: Workflow for Prax-562 stock solution preparation.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Prax-562 (Relutrigine)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856333#personal-protective-equipment-for-
handling-prax-562]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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